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Compound of Interest

Compound Name: CP-66948

Cat. No.: B1669554 Get Quote

For the attention of researchers, scientists, and drug development professionals, this technical

overview consolidates the currently available public information on the chemical entity

designated as CP-66948. While a definitive chemical structure has been identified, a

comprehensive biological and experimental profile remains elusive in publicly accessible

scientific literature.

Core Chemical Structure
CP-66948 is a small molecule with the molecular formula C13H20N6S. The structural identity

of the compound is detailed below, providing a foundational reference for any future research

or comparative analysis.

Identifier Value

Molecular Formula C13H20N6S

SMILES CCCCCNC(=N)Nc1nc(cs1)-c2c[nH]c(C)n2

InChI

InChI=1S/C13H20N6S/c1-3-4-5-6-15-12(14)19-

13-18-11(8-20-13)10-7-16-9(2)17-10/h7-8H,3-

6H2,1-2H3,(H,16,17)(H3,14,15,18,19)

InChIKey OZSXWXGDJLBJQO-UHFFFAOYSA-N
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Biological Activity and Mechanism of Action: A
Knowledge Gap
Extensive searches of public scientific databases and literature have yielded no specific

information regarding the biological activity or mechanism of action of the compound

designated CP-66948. The identifier "CP-66948" does not appear to be associated with any

published research detailing its pharmacological properties, therapeutic targets, or efficacy in

any experimental models.

Similarly, searches based on its chemical structure (SMILES string) did not retrieve any

publications that specifically investigate this molecule. While the structure contains thiazole and

imidazole moieties, which are present in many biologically active compounds, the specific

arrangement and substitution pattern of CP-66948 do not correspond to any well-characterized

agent in the public domain.

Experimental Protocols
Consistent with the absence of published biological data, there are no publicly available

experimental protocols for the synthesis, purification, or use of CP-66948 in biological assays.

Logical Relationship Diagram: The Information Void
The following diagram illustrates the current state of knowledge regarding CP-66948,

highlighting the identified chemical structure and the absence of associated biological or

experimental data.
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CP-66948 Chemical Entity

Chemical Structure C13H20N6S SMILES: CCCCCNC(=N)Nc1nc(cs1)-c2c[nH]c(C)n2

is defined by

Biological Activity & MoA No Public Data Availablelacks

Experimental Protocols No Public Data Available

lacks

Click to download full resolution via product page

Figure 1. Current knowledge status of CP-66948.

Conclusion
The chemical entity designated as CP-66948 has a defined chemical structure, which is

publicly accessible. However, this technical overview must conclude that there is a significant

information void regarding its biological properties and any associated experimental

procedures. It is plausible that CP-66948 represents an internal or proprietary compound from

a chemical library that has not been the subject of published academic or industrial research.

Professionals seeking to work with this compound should be aware that they may be venturing

into entirely novel scientific territory, with no prior art to guide their investigations.

To cite this document: BenchChem. [Unraveling the Enigmatic Chemical Identity of CP-
66948]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669554#what-is-the-chemical-structure-of-cp-
66948]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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